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Compound of Interest

Compound Name: THS-044

Cat. No.: B2360967 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling novel research compounds like THS-044. This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans, to foster a secure research environment.

Chemical and Physical Properties of THS-044

A summary of the known quantitative data for THS-044 is presented below for easy reference.

Property Value

Chemical Formula C₁₁H₁₂F₃N₃O₃

Molecular Weight 291.23 g/mol

Appearance Solid (form may vary)

Storage Conditions
Short term (days to weeks): 0 - 4°C, Dry, dark.

Long term (months to years): -20°C

Hazard Assessment

While a specific Safety Data Sheet (SDS) for THS-044 is not publicly available, an assessment

of its structural components—a nitrophenyl group and a trifluoromethylphenyl group—suggests

that caution is warranted. Structurally similar compounds exhibit a range of potential hazards.
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For instance, some nitrophenols are associated with hematological and ocular effects[1][2].

Additionally, certain trifluoromethylphenyl compounds may cause skin and eye irritation,

respiratory tract irritation, and can be harmful if swallowed or absorbed through the skin. A

compound with a similar morpholine and trifluoromethylphenyl structure is classified as harmful

if swallowed or in contact with skin, and toxic if inhaled. Therefore, it is prudent to handle THS-
044 as a potentially hazardous substance.

One supplier ships THS-044 as a non-hazardous chemical under ambient temperature.

However, for laboratory handling, a conservative approach to safety is always recommended.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against potential exposure. The

following table outlines the recommended PPE for handling THS-044.

PPE Category Minimum Requirement
Recommended for Higher
Risk Operations*

Body Protection Laboratory Coat
Chemical-resistant apron over

a lab coat

Hand Protection Nitrile gloves
Double-gloving with nitrile

gloves

Eye and Face Protection
Safety glasses with side

shields

Chemical splash goggles and

a face shield

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area

Use in a certified chemical

fume hood is strongly

recommended. If not feasible,

a NIOSH-approved respirator

may be necessary.

*Higher-risk operations include handling large quantities, generating aerosols (e.g., sonicating,

vortexing), and working with the compound for extended periods.

PPE Selection Workflow for Handling THS-044
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Operational Plan: Step-by-Step Guidance
Adherence to standardized operating procedures is critical for minimizing risk.

1. Preparation and Engineering Controls:

Before handling, thoroughly review all available safety information.

Ensure a certified chemical fume hood is operational. All handling of solid THS-044 and

preparation of its solutions should be conducted within the fume hood to minimize inhalation

exposure.

Have a chemical spill kit readily accessible.

Ensure safety showers and eyewash stations are unobstructed and have been recently

tested.

2. Handling and Solution Preparation:

Wear the appropriate PPE as determined by your risk assessment.

When weighing the solid compound, use an analytical balance inside the fume hood or a

powder-containment balance hood.

To prepare solutions, slowly add the solvent to the solid to avoid splashing.

If sonication is required to dissolve the compound, ensure the vial is securely capped and

check for any leaks before and after the procedure.

3. Storage:

Store THS-044 in a tightly sealed, clearly labeled container.

For short-term storage, a dry, dark location at 0-4°C is recommended.

For long-term storage, maintain at -20°C.

Segregate from incompatible materials such as strong oxidizing agents.
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Experimental Protocols Cited

In published research, THS-044 has been used to study the HIF2α/ARNT heterodimer. A

common experimental technique involving THS-044 is isothermal titration calorimetry (ITC) to

determine binding affinity.

Example ITC Protocol:

Protein solutions (e.g., HIF-2α PAS-B) are extensively dialyzed against a suitable buffer

(e.g., 50 mM Tris pH 7.5, 20 mM NaCl, 5 mM beta-mercaptoethanol).

The same buffer is used to prepare the THS-044 solution by diluting a stock solution (e.g., 50

mM in 100% DMSO).

The final DMSO concentration in the experiment should be kept low and consistent between

the protein and ligand solutions to minimize artifacts.

ITC data is collected using a suitable microcalorimeter.

Disposal Plan
Proper disposal of chemical waste is crucial to protect personnel and the environment.

1. Waste Segregation:

Solid Waste: Collect any solid THS-044 waste, including contaminated weighing paper and

spatulas, in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all solutions containing THS-044 in a compatible, sealed, and labeled

hazardous waste container. Do not mix with other incompatible waste streams.

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE in a

designated hazardous waste stream.

2. Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "THS-044 (N-(2-nitro-4-(trifluoromethyl)phenyl)morpholin-4-amine)".
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List all components of a liquid waste mixture, including solvents.

3. Disposal Procedure:

Follow all institutional and local regulations for the disposal of chemical waste.

Arrange for collection by your institution's environmental health and safety (EHS) department

or a licensed hazardous waste disposal company.

Do not dispose of THS-044 down the drain or in regular trash.
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Disposal Plan for THS-044 Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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